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Compound of Interest

Compound Name: 2-(2-Butoxyethoxy)ethyl benzoate

Cat. No.: B3191452

Disclaimer: Limited direct toxicological data is available for 2-(2-Butoxyethoxy)ethyl
benzoate. This document primarily summarizes the toxicological profile of the closely related
and more extensively studied compound, 2-(2-Butoxyethoxy)ethanol (DGBE), and its acetate.
The toxicological properties of 2-(2-Butoxyethoxy)ethyl benzoate are expected to be
influenced by its hydrolysis to 2-(2-Butoxyethoxy)ethanol and benzoic acid.

Executive Summary

This technical guide provides a comprehensive overview of the toxicological profile of 2-(2-
Butoxyethoxy)ethyl benzoate, with a primary reliance on data from its structural analog, 2-(2-
Butoxyethoxy)ethanol (DGBE). The available data indicates that DGBE has low acute toxicity
via oral and dermal routes. It is a slight to moderate skin irritant and a moderate to severe eye
irritant. Repeated exposure to high doses of DGBE has been associated with effects on the
hematopoietic system, liver, and kidneys in animal studies. DGBE is not considered to be
genotoxic or carcinogenic. Developmental toxicity has been observed only at high doses that
also cause maternal toxicity.

Chemical and Physical Properties
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Property Value

Chemical Name 2-(2-Butoxyethoxy)ethyl benzoate
CAS Number 5451-84-3

Molecular Formula C15H2204

Molecular Weight 266.33 g/mol

Appearance No data available

Boiling Point 334.9°C at 760 mmHg[1]

Density 1.041 g/cm3[1]

Toxicokinetics and Metabolism

Limited direct data exists for the toxicokinetics of 2-(2-butoxyethoxy)ethyl benzoate.
However, as an ester, it is anticipated to be hydrolyzed in the body by esterases to 2-(2-
butoxyethoxy)ethanol (DGBE) and benzoic acid. The subsequent metabolism of DGBE is the
primary determinant of its systemic toxicity.

DGBE is well-absorbed through oral, dermal, and inhalation routes. Following absorption, it is
metabolized in the liver. The major metabolic pathway involves the oxidation of the terminal
alcohol group to an aldehyde, which is then further oxidized to 2-(2-butoxyethoxy)acetic acid
(BEAA), the principal urinary metabolite. A smaller fraction may undergo conjugation with
glucuronic acid.

Metabolic Pathway of Diethylene Glycol Monoalkyl Ethers

2-(2-Butoxyethoxy)ethyl benzoate
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Caption: Metabolic pathway of 2-(2-butoxyethoxy)ethyl benzoate.

Toxicological Data

The following tables summarize the available quantitative toxicological data for 2-(2-
Butoxyethoxy)ethanol (DGBE) and its acetate, which serve as surrogates for 2-(2-
Butoxyethoxy)ethyl benzoate.

: Toxici

Endpoint Species Route Value Reference
LD50 Rat Oral > 2000 mg/kg bw  [2]
LD50 Rat Dermal > 2000 mg/kg bw  [2]

No mortalities at
saturated vapor

LC50 Rat Inhalation concentration [2]
(~18 ppm) for 7
hours

Skin and Eye lIrritation

Endpoint Species Result Reference

. L ) Slight to moderate
Skin Irritation Rabbit [2]
erythema and edema

Moderately severe
Eye Irritation Rabbit conjunctivitis and mild  [2]

corneal injury

Repeated Dose Toxicity
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Effects
Study . Referenc
. Species Route NOAEL LOAEL Observed
Duration
at LOAEL
1000 Decreased
250 mg/kg
90-day Rat Oral mg/kg erythron [2]
bw/day
bw/day parameters
No
2000 _
systemic
13-week Rat Dermal mg/kg - [2]
effects
bw/day
observed
Liver
. hypertroph
5-week Rat Inhalation 39 mg/m3 > 39 mg/m3 ) [2]
y at higher
doses
] No signs of
90-day Rat Inhalation 94 mg/m3 - o [2]
toxicity
Genotoxicity

A battery of in vitro and in vivo studies on DGBE indicates a lack of genotoxic potential.

Metabolic
Assay Type System L Result Reference
Activation
Bacterial
Reverse S. typhimurium With and without ~ Negative
Mutation (Ames)
Chromosome ) ] ) )
_ Mammalian cells ~ With and without ~ Negative
Aberration
Gene Mutation Mammalian cells ~ With and without ~ Negative
In vivo
Mammalian bone )
Chromosome N/A Negative
_ marrow
Aberration
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Carcinogenicity

There are no carcinogenicity studies available for 2-(2-butoxyethoxy)ethyl benzoate or
DGBE. However, based on the lack of genotoxicity and information on related glycol ethers, a
carcinogenic potential is not anticipated.

luct | Devel | Toxici

. Effects
Study Type Species Route NOAEL Reference
Observed
Fertility: 2000
mg/kg Reduced
One- bw/day; bodyweight
) Rat Oral y yw J [3]
generation Offspring: gainin
500 mg/kg offspring
bw/day
One- 2000 mg/kg No effects
) Rat Dermal [3]
generation bw/day observed
No specific
Development ) Oral &
Rat & Rabbit - development [3]
al Dermal o
al toxicity

Experimental Protocols

The following are generalized experimental protocols for key toxicological studies, based on
OECD guidelines.

Acute Oral Toxicity (based on OECD TG 401/420/423/425)

Objective: To determine the acute oral toxicity (LD50) of a substance.
Test System: Typically, young adult rats (e.g., Sprague-Dawley or Wistar strains).
Procedure:

e Animals are fasted prior to dosing.
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The test substance is administered in a single dose by gavage.
Several dose groups are used with a control group receiving the vehicle only.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at
least 14 days.

A necropsy is performed on all animals at the end of the study.
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Data Collection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of 2-(2-Butoxyethoxy)ethyl
Benzoate: An In-Depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3191452#toxicological-profile-of-2-2-butoxyethoxy-
ethyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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